Cas no 1021265-22-4 (8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
- AKOS024493589
- 8-((1-acetylindolin-5-yl)sulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
- F5049-0100
- 8-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
- VU0632540-1
- 1021265-22-4
-
- Inchi: 1S/C20H26N4O5S/c1-3-9-24-18(26)20(21-19(24)27)7-11-22(12-8-20)30(28,29)16-4-5-17-15(13-16)6-10-23(17)14(2)25/h4-5,13H,3,6-12H2,1-2H3,(H,21,27)
- InChI Key: DBEXNVBLBYWLRA-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(CCN2C(C)=O)C=1)(N1CCC2(C(N(CCC)C(N2)=O)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 434.16239112g/mol
- Monoisotopic Mass: 434.16239112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 831
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 116Ų
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5049-0100-2μmol |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-5μmol |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-10μmol |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-20μmol |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-1mg |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-2mg |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-3mg |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-4mg |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-5mg |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5049-0100-10mg |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021265-22-4 | 10mg |
$79.0 | 2023-09-10 |
8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
Comprehensive Overview of 8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021265-22-4)
The compound 8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021265-22-4) is a sophisticated heterocyclic molecule with a unique spirocyclic structure. Its complex nomenclature reflects its intricate chemical architecture, which combines an indole core, a sulfonyl linker, and a triazaspiro[4.5]decane moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development.
Researchers and industry professionals frequently search for information on CAS No. 1021265-22-4 to understand its synthesis, biological activity, and potential therapeutic uses. The molecule's spirocyclic framework is particularly intriguing, as such structures are often associated with enhanced binding affinity and metabolic stability in drug candidates. Recent trends in medicinal chemistry highlight the growing interest in spiro compounds, making this molecule a subject of ongoing investigation.
The sulfonyl group in 8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione plays a critical role in its chemical reactivity and potential interactions with biological targets. Sulfonyl-containing compounds are known for their versatility in forming hydrogen bonds and their ability to modulate enzyme activity. This feature aligns with current research into enzyme inhibitors and targeted therapies, which are hot topics in the pharmaceutical industry.
Another key aspect of this compound is its indole derivative component. Indoles are ubiquitous in nature and are found in many biologically active molecules, including neurotransmitters and alkaloids. The incorporation of an acetylated indole moiety in this compound suggests potential interactions with serotonin receptors or other neurological targets. This connection is particularly relevant given the rising interest in neuropharmacology and central nervous system (CNS) drug development.
From a synthetic chemistry perspective, the construction of the triazaspiro[4.5]decane system presents an interesting challenge. Spirocyclic systems are often difficult to synthesize with high stereochemical control, and researchers are actively exploring new methodologies for their preparation. The presence of both spiro and fused ring systems in this molecule makes it a valuable case study for synthetic chemists working on complex heterocycles.
The propyl substituent on the triazaspiro[4.5]decane ring may influence the compound's lipophilicity and membrane permeability, which are crucial factors in drug design. Current trends in ADME optimization (Absorption, Distribution, Metabolism, and Excretion) emphasize the importance of balancing these properties, making this structural feature particularly noteworthy for medicinal chemists.
While the exact biological activities of 8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione are still under investigation, its structural features suggest potential as a pharmacophore in various therapeutic areas. The compound's unique combination of hydrogen bond donors and acceptors, along with its rigid spirocyclic core, makes it an attractive scaffold for further derivatization and optimization.
In the context of current pharmaceutical research, molecules like CAS No. 1021265-22-4 are increasingly valuable as tools for target validation and lead compound identification. The growing emphasis on precision medicine and personalized therapeutics has created demand for structurally diverse compounds that can interact with specific biological targets with high selectivity.
The analytical characterization of this compound presents its own set of challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These analytical aspects are particularly important for researchers searching for reliable reference data on complex heterocyclic compounds.
From a commercial perspective, 8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents an interesting case study in specialty chemicals supply. The compound's complexity means it's typically produced in small quantities for research purposes, highlighting the importance of reliable custom synthesis services in the chemical industry.
Looking forward, the scientific community's understanding of CAS No. 1021265-22-4 will likely continue to evolve as more research is conducted. The compound's structural features position it well for exploration in multiple areas of drug discovery, particularly where three-dimensional molecular complexity is desired to achieve specific biological effects. Its development trajectory will be interesting to follow as researchers uncover more about its potential applications and properties.
1021265-22-4 (8-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)